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Recoflavone Basic Profile & Clinical Trial Status

The table below summarizes the core identity and development status of Recoflavone.

Attribute Description

Generic Name Recoflavone [1]

Code Names DA-6034, DA 6034 [1] [2]

Chemical Formula C₂₀H₁₈O₈ [1]

Molecular Weight 386.356 g/mol [1]

CAS Number 203191-10-0 [1] [3]

Modality Small Molecule [1]

Drug Bank Status Investigational [1]

Related Compound Synthetic derivative of the flavonoid Eupatilin [3]
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Clinical Trial Overview: Recoflavone has been used in clinical trials studying the treatment of Acute

Gastritis and Chronic Gastritis [1]. According to DrugBank, one trial for gastritis is listed with an

"Unknown Status," while two completed trials investigated its use for Dry Eye Syndrome (DES) [1].

Mechanism of Action & Pharmacological Profile

Recoflavone's biological activity is multi-faceted, targeting several key pathways involved in inflammation

and mucosal protection.

Primary Mechanism: It acts as a modulator of the NF-κB pathway, a critical regulator of

inflammation, immunity, and cell survival [1] [3]. It specifically modulates several subunits of the NF-
κB complex, including c-Rel, RelB, p65, p100, and p105 [1].

Additional Activities:
Induces an increase in intracellular calcium concentration ([Ca²⁺]i) in epithelial cells [3].

Promotes the secretion of mucin-like glycoproteins in human corneal and conjunctival epithelial
cells, which is crucial for mucosal protection [3].

Exhibits anti-inflammatory, anti-tumor, and gastroprotective/intestinal mucosal protective effects
in preclinical models [3].

The following diagram illustrates the core mechanism of action of Recoflavone and its subsequent biological

effects, based on current scientific understanding.
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Preclinical In Vivo Data

Evidence from animal models supports the therapeutic potential of Recoflavone. Key findings are

summarized in the table below.

Disease Model Dosing Regimen Reported Outcomes

Small Intestinal
Injury (Rat) [3]

30 mg/kg; oral

administration; every 12
hours for 3 days

Increased ERK expression; significantly reduced

intestinal permeability.

Colitis-Associated
Cancer (Mouse)
[3]

30 mg/kg; oral gavage;
twice daily for 8 weeks

Reduced number of colon tumors; ameliorated
weight loss and colon shortening; enhanced

apoptosis; inhibited expression of Ki-67, COX-2, and
phospho-IKKα.

Dry Eye Disease
(Rabbit) [3]

3% eye drops; single
dose

Significantly reduced corneal damage and
permeability.

Accessing Further Information

The search results indicate that detailed clinical protocols and efficacy data from human trials on gastritis are

not publicly available in depth. For comprehensive information, you may need to consult specialized

resources.

Clinical Trial Registries: Search official databases like ClinicalTrials.gov using identifiers "DA-6034"

or "Recoflavone" for potential protocol details and status updates [1].
Scientific Literature: Investigate further in-depth through biomedical literature databases for related

publications that might reference the clinical trial data [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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